Cas no 1354487-05-0 ((2S,4S)-1-(tert-Butoxycarbonyl)-4-(4-ethyl-phenoxy)-2-pyrrolidinecarboxylic acid)

• Product Name: (2S,4S)-1-(tert-Butoxycarbonyl)-4-(4-ethyl-phenoxy)-2-pyrrolidinecarboxylic acid
• CAS No: 1354487-05-0
• MF: C₁₈H₂₅NO₅
• MW: 335.394805669785
• CID: 3046000
• PubChem ID: 26192680
• Update Time: 2025-10-30

(2S,4S)-1-(tert-Butoxycarbonyl)-4-(4-ethyl-phenoxy)-2-pyrrolidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-1-(tert-Butoxycarbonyl)-4-(4-ethyl-phenoxy)-2-pyrrolidinecarboxylic acid
• 1,2-Pyrrolidinedicarboxylic acid, 4-(4-ethylphenoxy)-, 1-(1,1-dimethylethyl) ester, (2S,4S)-
• (2S,4S)-4-(4-ethylphenoxy)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• (2S,4S)-1-(tert-butoxycarbonyl)-4-(4-ethylphenoxy)pyrrolidine-2-carboxylic acid
• 1354487-05-0
• AKOS015838308
• AKOS005264266

• Inchi： 1S/C18H25NO5/c1-5-12-6-8-13(9-7-12)23-14-10-15(16(20)21)19(11-14)17(22)24-18(2,3)4/h6-9,14-15H,5,10-11H2,1-4H3,(H,20,21)/t14-,15-/m0/s1
• InChI Key： BFZRTUCQJZGPFF-GJZGRUSLSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](OC2=CC=C(CC)C=C2)C[C@H]1C(O)=O

Computed Properties

• Exact Mass: 335.17327290g/mol
• Monoisotopic Mass: 335.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 76.1Ų

(2S,4S)-1-(tert-Butoxycarbonyl)-4-(4-ethyl-phenoxy)-2-pyrrolidinecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2S,4S)-1-(tert-Butoxycarbonyl)-4-(4-ethyl-phenoxy)-2-pyrrolidinecarboxylic acid

Comprehensive Overview of (2S,4S)-1-(tert-Butoxycarbonyl)-4-(4-ethyl-phenoxy)-2-pyrrolidinecarboxylic acid (CAS No. 1354487-05-0)

(2S,4S)-1-(tert-Butoxycarbonyl)-4-(4-ethyl-phenoxy)-2-pyrrolidinecarboxylic acid (CAS No. 1354487-05-0) is a chiral pyrrolidine derivative widely recognized for its significance in pharmaceutical synthesis and medicinal chemistry. This compound, characterized by its tert-butoxycarbonyl (Boc) protecting group and 4-ethyl-phenoxy moiety, serves as a critical intermediate in the development of bioactive molecules. Its stereochemistry (2S,4S) further enhances its utility in asymmetric synthesis, making it a focal point for researchers exploring novel drug candidates.

The growing demand for chiral building blocks in drug discovery has propelled interest in compounds like (2S,4S)-1-(tert-Butoxycarbonyl)-4-(4-ethyl-phenoxy)-2-pyrrolidinecarboxylic acid. Recent trends in AI-driven drug design and green chemistry have highlighted the need for high-purity intermediates, aligning with this compound's role in optimizing synthetic routes. Researchers frequently search for "Boc-protected pyrrolidine derivatives" or "chiral carboxylic acids in pharmaceuticals," underscoring its relevance in modern organic chemistry.

From a structural perspective, the 4-ethyl-phenoxy group contributes to the compound's lipophilicity, a property increasingly studied in the context of blood-brain barrier permeability and targeted drug delivery. The Boc group, on the other hand, offers stability during multi-step syntheses, a feature highly valued in the production of peptide-based therapeutics and small-molecule inhibitors. These attributes make CAS No. 1354487-05-0 a versatile tool for addressing challenges in structure-activity relationship (SAR) studies.

In the context of sustainable chemistry, this compound has garnered attention for its potential in catalysis and biocatalysis applications. Questions such as "How to improve the yield of Boc-protected pyrrolidine synthesis?" or "What are the alternatives to traditional protecting groups?" reflect the evolving discourse around its use. Innovations in flow chemistry and enzymatic resolution further emphasize its adaptability to cutting-edge methodologies.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to validate the purity and stereochemical integrity of (2S,4S)-1-(tert-Butoxycarbonyl)-4-(4-ethyl-phenoxy)-2-pyrrolidinecarboxylic acid. Such rigorous quality control aligns with industry standards for GMP-compliant intermediates, addressing concerns about "reproducibility in chiral synthesis"—a common query among synthetic chemists. The compound's stability under various conditions also makes it suitable for long-term storage and global supply chain logistics.

Looking ahead, the integration of machine learning in retrosynthetic analysis may unlock new applications for this compound, particularly in fragment-based drug discovery. Its structural features resonate with current explorations into allosteric modulators and protein-protein interaction inhibitors, areas where precise stereocontrol is paramount. As the pharmaceutical industry shifts toward personalized medicine, intermediates like CAS No. 1354487-05-0 will remain indispensable in crafting tailored therapeutics.